Cas no 80287-15-6 (6H-Indol-6-one,3a-(3,4-dimethoxyphenyl)-1,2,3,3a,4,5-hexahydro-1-methyl-)

• Product name: 6H-Indol-6-one,3a-(3,4-dimethoxyphenyl)-1,2,3,3a,4,5-hexahydro-1-methyl-
• CAS No: 80287-15-6
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 723205

6H-Indol-6-one,3a-(3,4-dimethoxyphenyl)-1,2,3,3a,4,5-hexahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Indol-6-one,3a-(3,4-dimethoxyphenyl)-1,2,3,3a,4,5-hexahydro-1-methyl-
• Mesembrenone
• N-[(E)-[(8E)-8-[(2,4-dinitrophenyl)hydrazinylidene]octylidene]amino]-2,4-dinitroaniline
• C09223
• 6H-Indol-6-one, 3a-(3,4-dimethoxyphenyl)-1,2,3,3a,4,5-hexahydro-1-methyl-

• Inchi： 1S/C17H21NO3/c1-18-9-8-17(7-6-13(19)11-16(17)18)12-4-5-14(20-2)15(10-12)21-3/h4-5,10-11H,6-9H2,1-3H3
• InChI Key： XPUOZJJNPJXFTD-UHFFFAOYSA-N
• SMILES： N1(C)C2C(C3=CC=C(OC)C(OC)=C3)(CCC(=O)C=2)CC1

Computed Properties

• Exact Mass: 287.152
• Monoisotopic Mass: 287.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2
• XLogP3: 1.013

Experimental Properties

• Density: 1.156
• Boiling Point: 383.9°Cat760mmHg
• Flash Point: 186°C
• pka: 5.34±0.40(Predicted)